Cas no 7404-84-4 ( )

• Product Name: &nbsp
• CAS No: 7404-84-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 978993
• PubChem ID: 345493
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-nitrooctan-2-one
• 5-nitro-octan-2-one
• AC1L82VR
• NSC403134
• SCHEMBL3411965
• 5-nitro-2-octanone
• DTXSID90323139
• 7404-84-4
• NSC-403134
• AKOS024340655
•  

• Inchi： 1S/C8H15NO3/c1-3-4-8(9(11)12)6-5-7(2)10/h8H,3-6H2,1-2H3
• InChI Key： PYDLGEHDOLTNOA-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC(C)=O)CCC)=O

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 272.1°C at 760 mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.441
• PSA: 60.21
• LogP: 2.32420